
N-(4-Chlorophenyl)urea fundamental chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chlorophenylurea

Cat. No.: B1664162 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of N-(4-Chlorophenyl)urea

Abstract
N-(4-Chlorophenyl)urea, a significant chemical intermediate and a member of the urea class of

compounds, holds relevance in various fields, including pharmaceutical research and

agrochemical development.[1] Its structure, featuring a chlorinated phenyl ring attached to a

urea moiety, imparts specific chemical characteristics that are crucial for its application and

reactivity. This technical guide provides a comprehensive overview of the fundamental

chemical properties of N-(4-Chlorophenyl)urea, detailed experimental protocols for its synthesis

and characterization, and logical workflows to support researchers, scientists, and drug

development professionals. All quantitative data is presented in a structured format for clarity

and ease of comparison.

Chemical Identity and Structure
N-(4-Chlorophenyl)urea is an aromatic compound characterized by a urea group substituted

with a 4-chlorophenyl group.

IUPAC Name: 1-(4-chlorophenyl)urea[2][3]

Synonyms: 4-Chlorophenylurea, (p-Chlorophenyl)urea, p-CPU[4][5]

CAS Number: 140-38-5
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Molecular Formula: C₇H₇ClN₂O

Canonical SMILES: C1=CC(=CC=C1NC(=O)N)Cl

InChI Key: RECCURWJDVZHIH-UHFFFAOYSA-N

Physicochemical Properties
The core physicochemical properties of N-(4-Chlorophenyl)urea are summarized in the table

below. These properties are essential for understanding the compound's behavior in various

chemical and biological systems.

Property Value Source(s)

Molecular Weight 170.60 g/mol

Appearance
White crystalline powder /

Colorless crystals

Melting Point 204-210 °C (may decompose)

Boiling Point 271.7 ± 23.0 °C (Predicted)

Solubility

Insoluble in water; Soluble in

ethanol. Water solubility >25.6

µg/mL at pH 7.4.

pKa 14.13 ± 0.70 (Predicted)

Vapor Pressure 0.00634 mmHg at 25°C

LogP (Octanol/Water) 1.831 (Calculated)

Synthesis and Reactivity
N-(4-Chlorophenyl)urea is commonly synthesized via the reaction of a p-chloroaniline salt with

a cyanate salt in an aqueous medium. This method, often referred to as the cyanate method, is

a reliable route for the preparation of various aryl ureas. The overall reaction is illustrated in the

workflow diagram below. The compound serves as an intermediate in the synthesis of other

molecules, such as dichloramide.
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Caption: Synthesis workflow for N-(4-Chlorophenyl)urea.

Experimental Protocols
Detailed methodologies for the synthesis and characterization of N-(4-Chlorophenyl)urea are

provided below.

Synthesis of N-(4-Chlorophenyl)urea via the Cyanate
Method
This protocol is adapted from established procedures for the synthesis of aryl ureas.

Dissolution of Amine: In a 250 mL beaker, dissolve 0.1 mol of p-chloroaniline in a mixture of

30 mL glacial acetic acid and 60 mL of deionized water. Gentle warming (to approx. 35°C)

may be applied to facilitate complete dissolution.

Preparation of Cyanate Solution: In a separate beaker, prepare a solution of 0.15 mol of

sodium cyanate in 50 mL of deionized water at 35°C.
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Reaction: While vigorously stirring the p-chloroaniline solution, slowly add the sodium

cyanate solution. A white, crystalline precipitate of N-(4-Chlorophenyl)urea will form rapidly.

Completion and Isolation: Continue stirring the resulting thick suspension for an additional

10-20 minutes at room temperature.

Cooling and Filtration: Cool the mixture in an ice bath for 30 minutes to ensure complete

precipitation. Collect the solid product via vacuum filtration using a Büchner funnel.

Washing: Wash the filter cake with two portions of cold deionized water to remove residual

acid and salts.

Drying: Dry the product in a desiccator over a suitable drying agent or in a vacuum oven at

60-70°C to a constant weight.

Recrystallization (Optional): For higher purity, the crude product can be recrystallized from

aqueous ethanol. Dissolve the solid in a minimal amount of hot ethanol and add hot water

dropwise until turbidity persists. Allow the solution to cool slowly to form pure crystals.

Determination of Melting Point
Sample Preparation: Ensure the synthesized N-(4-Chlorophenyl)urea is completely dry and

finely powdered.

Capillary Loading: Pack a small amount of the sample into a capillary tube to a height of 2-3

mm by tapping the sealed end on a hard surface.

Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus.

Measurement: Heat the apparatus rapidly to about 15-20°C below the expected melting point

(approx. 205°C). Then, decrease the heating rate to 1-2°C per minute.

Observation: Record the temperature range from the appearance of the first liquid droplet to

the complete liquefaction of the sample. This range is the melting point.

Solubility Assessment
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Solvent Selection: Prepare test tubes containing 1 mL of various solvents (e.g., water,

ethanol, acetone, dimethyl sulfoxide).

Sample Addition: Add approximately 10 mg of N-(4-Chlorophenyl)urea to each test tube.

Observation at Room Temperature: Vigorously shake or vortex each tube for 30 seconds.

Observe and record whether the solid dissolves completely, partially, or not at all.

Observation with Heating: Gently heat the test tubes that showed partial or no solubility.

Record any changes in solubility upon heating.

Classification: Classify the compound's solubility in each solvent as soluble, sparingly

soluble, or insoluble based on the observations.

Compound Characterization Workflow
The characterization of a newly synthesized compound like N-(4-Chlorophenyl)urea follows a

logical progression of analytical techniques to confirm its identity, purity, and structure.
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Caption: General workflow for chemical characterization.

Safety and Handling
N-(4-Chlorophenyl)urea should be handled with appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat. Operations should be performed in a

well-ventilated area or a fume hood. Avoid breathing dust and prevent contact with skin and

eyes. According to GHS classifications, this chemical may be toxic if swallowed and can cause

skin and serious eye irritation. Consult the Safety Data Sheet (SDS) for comprehensive safety

information before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

